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Compound of Interest

Compound Name: Pinobanksin 3-acetate

Cat. No.: B192114 Get Quote

Essential Safety and Handling Guide for
Pinobanksin 3-acetate
For researchers, scientists, and drug development professionals handling Pinobanksin 3-
acetate, a flavonoid compound isolated from sources like Sonoran propolis, adherence to strict

safety protocols is paramount to ensure personal safety and environmental protection.[1][2]

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans.

Hazard Identification and Classification:

Pinobanksin 3-acetate is classified under the Globally Harmonized System (GHS) with the

following hazards:

Acute oral toxicity (Category 4), H302: Harmful if swallowed.[3]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[3]

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting effects.

[3]

No components of this product at levels greater than or equal to 0.1% are identified as

probable, possible, or confirmed human carcinogens by IARC, ACGIH, or NTP.[3]
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Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Pinobanksin 3-acetate.

Body Part Equipment Specifications & Use Case

Eye/Face

Safety glasses with side

shields or chemical splash

goggles

Recommended for all

procedures. A face shield

should be worn over safety

glasses if there is a risk of

splashing or explosion.[4][5]

Hand Chemically resistant gloves

Disposable nitrile gloves are

suitable for short-term

protection.[4] Glove

manufacturer's chemical

resistance guides should be

consulted for prolonged or

high-exposure tasks.

Body Laboratory coat

A standard cotton or

cotton/poly blend lab coat is

required for all laboratory work.

[5] Ensure it is buttoned for

maximum skin coverage.[4]

Respiratory
Use in a well-ventilated area

with local exhaust ventilation

To be used to avoid inhalation

of dust or aerosols.[3] If

ventilation is insufficient, a

NIOSH-approved respirator

may be necessary.[4]

Foot Closed-toe shoes
Shoes must cover the entire

foot.[4]

Safe Handling and Storage Protocols
Handling:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be

conducted in a designated area, preferably within a chemical fume hood or in an area with

adequate exhaust ventilation.[3]

During Use: Avoid contact with eyes, skin, and clothing.[3] Do not eat, drink, or smoke in the

handling area.[3] Avoid the formation of dust and aerosols.[3]

After Use: Wash hands and any exposed skin thoroughly after handling.[3]

Storage:

Store in a tightly sealed container in a cool, well-ventilated area.[3]

For long-term storage of the powder, -20°C is recommended.[3][6]

If in solvent, store at -80°C.[3]

Protect from direct sunlight and sources of ignition.[3]

Accidental Release and Disposal Plan
Accidental Release:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Wear full personal protective equipment.[3] Prevent further leakage or spillage

if it is safe to do so. Keep the product away from drains and water courses.[3]

Clean-up: For liquid spills, absorb with a non-combustible material like diatomite or universal

binders. For solid spills, carefully sweep or vacuum up the material, avoiding dust

generation. Decontaminate surfaces by scrubbing with alcohol.[3]

Disposal: Collect all contaminated materials in a sealed container for disposal.[3]

Disposal:
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Dispose of contents and container to an approved waste disposal plant.[3] Follow all local,

state, and federal regulations for hazardous waste disposal. Do not release into the

environment.[3]

Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for the safe handling of Pinobanksin 3-
acetate, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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